Cas no 62403-22-9 (2-Thiophenecarboxylic acid, 5-(2-bromophenyl)-4-methyl-)

2-Thiophenecarboxylic acid, 5-(2-bromophenyl)-4-methyl- structure
62403-22-9 structure
Product Name:2-Thiophenecarboxylic acid, 5-(2-bromophenyl)-4-methyl-
CAS No:62403-22-9
MF:C12H9BrO2S
MW:297.167661428452
CID:446009
PubChem ID:71386729
Update Time:2025-04-19

2-Thiophenecarboxylic acid, 5-(2-bromophenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 5-(2-bromophenyl)-4-methyl-
    • 5-(2-bromophenyl)-4-methylthiophene-2-carboxylic acid
    • DTXSID40808885
    • 62403-22-9
    • AKOS017432003
    • Inchi: 1S/C12H9BrO2S/c1-7-6-10(12(14)15)16-11(7)8-4-2-3-5-9(8)13/h2-6H,1H3,(H,14,15)
    • InChI Key: OGNYQWJLKDGNOJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C1=C(C)C=C(C(=O)O)S1

Computed Properties

  • Exact Mass: 295.95067
  • Monoisotopic Mass: 295.95066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 65.5Ų

Experimental Properties

  • PSA: 37.3
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